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For Researchers, Scientists, and Drug Development Professionals

Introduction

Salidroside, a prominent bioactive phenylpropanoid glycoside, is a key constituent isolated
primarily from the roots of Rhodiola rosea L. and other species of the Rhodiola genus.[1] It has
garnered significant attention within the scientific community for its wide spectrum of
pharmacological activities, including neuroprotective, anti-inflammatory, anti-apoptotic, and
antioxidant properties.[1][2] This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and relevant experimental protocols for the
study of Salidroside. Additionally, it delves into a key signaling pathway modulated by this
compound, offering insights for researchers in drug discovery and development.

Chemical Structure and Identification

Salidroside is structurally characterized as the [3-D-glucopyranoside of tyrosol.[3] The glucose
moiety is linked to the primary alcohol group of tyrosol, a phenylethanoid.

Molecular Formula: C1aH2007[1][4]

IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[2-(4-hydroxyphenyl)ethoxy]oxane-3,4,5-
triol[5]

CAS Number: 10338-51-9[1][4][6]
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SMILES: C1=CC(=CC=C1CCO[C@H]2--INVALID-LINK--C0)0)0">C@@HO)O[5]

InChl: INChl=1S/C14H2007/c15-7-10-11(17)12(18)13(19)14(21-10)20-6-5-8-1-3-9(16)4-2-
8/h1-4,10-19H,5-7H2/t10-,11-,12+,13-,14-/m1/s1[5]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Salidroside is presented in the table below,

providing a valuable resource for experimental design and analysis.

Property

Value

Reference(s)

Molecular Weight

300.3 g/mol

[1]14]

Melting Point

159-160 °C

[7]

Solubility

DMSO: 60 mg/mL (199.8 mM)
Water: 60 mg/mL (199.8 mM)
Ethanol: 4 mg/mL (13.32 mM)
PBS (pH 7.2): 10 mg/mL

[2](8]

Optical Rotation

[a]D2° = -30.6° (c=1, MeOH)

H NMR (CDsOD, 400 MHz)

5 7.05 (d, J=8.4 Hz, 2H), 6.70
(d, J=8.4 Hz, 2H), 4.33 (d,
J=7.6 Hz, 1H), 3.99-3.92 (m,
1H), 3.87 (dd, J=12.0, 2.0 Hz,
1H), 3.72-3.65 (m, 2H), 3.38-
3.20 (m, 4H), 2.84 (t, J=7.0 Hz,
2H)

[9]

13C NMR (CDsOD, 100 MHz)

6 156.9, 131.0, 130.4, 116.2,
104.5, 78.0, 77.8, 75.2, 71.7,
71.5,62.7, 36.6

[10]

Mass Spectrometry

LC-MS/MS (Negative lon
Mode): Precursor ion [M-H]~ at
m/z 299.0, producing fragment
ions at m/z 118.8 and 179.0.

[11]
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Experimental Protocols
Synthesis of Salidroside

A common method for the chemical synthesis of Salidroside involves the glycosylation of
tyrosol. The following protocol is adapted from a patented method:

Protection of Tyrosol: The phenolic hydroxyl group of tyrosol is first protected with an acyl
group (e.g., benzoyl chloride) in the presence of a base like triethylamine in a suitable
solvent such as ethyl acetate. The protected tyrosol is then purified.[10]

Glycosylation Reaction: The protected tyrosol (glycosylation acceptor) is reacted with a
glycosylation donor such as penta-O-acetyl-B-D-glucopyranose in the presence of a Lewis
acid catalyst (e.g., anhydrous ZnClz2) in a dry, non-polar solvent like toluene. The reaction is
typically carried out at an elevated temperature (e.g., 95°C) for a set period (e.g., 1.5 hours).
[10]

Work-up and Purification of the Intermediate: After the reaction, the mixture is filtered and
washed with saturated sodium bicarbonate and brine solutions. The organic layer is dried
and concentrated to yield the acetylated Salidroside derivative. This intermediate can be
purified by recrystallization.[10]

Deprotection: The acyl and acetyl protecting groups are removed by treatment with a base,
such as potassium carbonate in methanol, under alkaline conditions.[10]

Final Purification: The final product, Salidroside, is purified through recrystallization or
column chromatography to yield a high-purity compound.[10]

Isolation of Salidroside from Rhodiola rosea

The extraction and isolation of Salidroside from its natural source generally involves the
following steps:

» Plant Material Preparation: Dried and powdered roots of Rhodiola rosea are used as the
starting material.[12]

o Extraction: The powdered material is extracted with a suitable solvent. Ethanol or methanol
are commonly used due to their efficiency in extracting Salidroside. Methods such as
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maceration, soxhlet extraction, or ultrasound-assisted extraction can be employed.[12]

« Filtration and Concentration: The crude extract is filtered to remove solid plant debris, and
the solvent is evaporated under reduced pressure to obtain a concentrated extract.

 Purification: The concentrated extract is subjected to further purification using
chromatographic techniques. This often involves column chromatography on silica gel or
other stationary phases, with a gradient elution system of solvents like chloroform and
methanol to separate Salidroside from other constituents.

High-Performance Liquid Chromatography (HPLC)
Analysis of Salidroside

HPLC is a standard method for the quantitative analysis of Salidroside. A typical protocol is as
follows:

 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um).[13]

» Mobile Phase: A mixture of methanol and water is commonly used. For instance, an isocratic
elution with methanol-water (20:80, v/v) can be effective.[13]

» Flow Rate: A typical flow rate is 1.0 mL/min.
o Detection: UV detection is performed at a wavelength of 223 nm or 275 nm.[13]

o Quantification: A calibration curve is generated using standard solutions of pure Salidroside
at different concentrations to quantify the amount of Salidroside in a sample.

Signaling Pathway Modulation

Salidroside has been shown to exert its biological effects by modulating various signaling
pathways. One of the key pathways it influences is the PI3K/Akt/mTOR pathway, which is
crucial in regulating cell proliferation, survival, and apoptosis. In the context of cancer cells,
Salidroside has been demonstrated to inhibit this pathway.

Caption: Inhibitory effect of Salidroside on the PI3K/Akt/mTOR signaling pathway.
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In several studies, Salidroside treatment has been shown to decrease the phosphorylation
levels of key proteins in this pathway, including PI3K, Akt, and mTOR.[3][14] This inhibition
leads to downstream effects such as the induction of apoptosis and the suppression of cell
proliferation in cancer cells.[3][14] The ability of Salidroside to modulate this fundamental
cellular pathway underscores its potential as a therapeutic agent in oncology and other
diseases where this pathway is dysregulated.

Conclusion

Salidroside stands out as a natural compound with a well-defined chemical structure and a
diverse range of biological activities. This guide provides essential technical information for
researchers and professionals engaged in the study of Salidroside, from its fundamental
chemical properties to its complex interactions with cellular signaling pathways. The detailed
experimental protocols and compiled data serve as a practical resource to facilitate further
research and development of Salidroside-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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